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Compound of Interest

4-
Compound Name: [(Bromomethyl)sulfonyllmorpholin
e
CAS No.: 22457-12-1
Cat. No.: B3049907

Get Quote

Executive Summary & Chemical Profile

4-[(Bromomethyl)sulfonyllJmorpholine (BMSM) is a specialized electrophilic reagent used

primarily to introduce the (morpholinosulfonyl)methyl moiety into target molecules. This
functional group serves two critical roles in drug discovery and chemical biology:

¢ Physicochemical Modulator: The morpholine ring significantly enhances aqueous solubility
and lowers

, improving the pharmacokinetic profile of hydrophobic scaffolds.

* Cysteine Capping Agent: The electrophilic

-methylene center reacts rapidly and selectively with thiols, making it a potent tool for
probing reactive cysteines in proteomic profiling.
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Chemical Specifications

Property Specification

CAS Number 10310-29-9

Formula

MW 244.11 g/mol

Appearance White to off-white solid or crystalline powder
Storage 2-8°C, under inert atmosphere (Hygroscopic)

Corrosive (Skin/Eye), Alkylating Agent (Potential
Hazards
Mutagen)

Mechanistic Principles

The reactivity of BMSM is driven by the electron-withdrawing nature of the sulfonyl group (

). This group polarizes the adjacent carbon-bromine bond, making the methylene carbon highly
electrophilic and susceptible to

attack.

Reaction Dynamics[1]

e Thiols (R-SH): React rapidly under mild, physiological conditions (pH 7.5-8.0). The thiolate
anion (

) is a "soft" nucleophile that attacks the "soft" electrophilic carbon of BMSM with high
chemoselectivity over amines or alcohols.

o Amines (R-NH2): Require basic conditions to scavenge the HBr byproduct and often
elevated temperatures or polar aprotic solvents (DMF, DMSOQO) to overcome steric barriers.

Diagram 1: General Reaction Mechanism ()
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BMSM Reagent Activation by Inversion of Alkylated Product
(Electrophile) Sulfonyl [mmmmmm— Configuration (Sulfonamidomethyl-Nu)

(Br-)

Click to download full resolution via product page

Caption: Mechanistic pathway of BMSM alkylation via bimolecular nucleophilic substitution (

).
Protocol A: Cysteine Bioconjugation (Thiol
Labeling)

Application: Capping reactive cysteines in proteins or peptides to prevent disulfide bond
scrambling or to introduce a solubility tag.

Reagents & Buffer Preparation[2][3][4]

e Reaction Buffer: 50 mM Ammonium Bicarbonate (pH 7.8) or PBS (pH 7.4). Avoid Tris buffers
if high concentrations are used, as primary amines may compete over long durations.

e Stock Solution: Dissolve BMSM in dry Acetonitrile (ACN) or DMSO to 100 mM. Prepare
fresh.

e Reducing Agent: TCEP (Tris(2-carboxyethyl)phosphine) is preferred over DTT, as DTT
contains thiols that will consume the BMSM reagent.

Step-by-Step Methodology

e Protein Reduction:
o Dilute protein/peptide to 1-10 mg/mL in Reaction Buffer.
o Add TCEP (5-10 molar equivalents relative to cysteine count).

o Incubate at RT for 30 minutes to ensure all cysteines are reduced.
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e Alkylation Reaction:

Add BMSM stock solution to the reaction mixture.

o

Ratio: Use a 10-20 fold molar excess of BMSM over total thiol content.

[¢]

[¢]

Solvent: Ensure final organic solvent concentration (ACN/DMSO) is <10% to prevent
protein precipitation.

o

Incubation: Incubate at Room Temperature (20-25°C) for 30—60 minutes in the dark.
e Quenching & Cleanup:
o Quench excess BMSM by adding 10 mM DTT or

-mercaptoethanol (incubate 5 mins).

o Remove small molecules via Desalting Column (e.g., Zeba Spin) or Dialysis against the
desired storage buffer.

 Validation:
o Analyze via LC-MS (ESI-TOF).

o Mass Shift: Look for a mass increase of +163.19 Da per alkylated cysteine
(Morpholinosulfonylmethyl group addition).

Protocol B: N-Alkylation for Library Synthesis

Application: Synthesis of sulfonamidomethyl-amine derivatives for medicinal chemistry libraries
(Fragment-Based Drug Discovery).

Reagents

e Solvent: Anhydrous DMF or Acetonitrile (ACN).
o Base: Potassium Carbonate (

) or DIPEA (HUnig's Base).
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o Catalyst (Optional): Sodium lodide (Nal, 0.1 eq) can accelerate the reaction via the
Finkelstein reaction (in situ generation of the more reactive iodide).

Step-by-Step Methodology

e Setup:

o In a flame-dried round-bottom flask or reaction vial, dissolve the Amine Nucleophile (1.0
eq) in anhydrous DMF (0.2 M concentration).

o Add Base (2.0 — 3.0 eq). If using
, ensure it is finely powdered.
» Addition:
o Cool the mixture to 0°C (ice bath) to control exotherm.
o Add BMSM (1.1 — 1.2 eq) dropwise or portion-wise.
» Reaction:
o Allow to warm to Room Temperature.[1]
o Stir for 4-16 hours.

o Note: Sterically hindered amines may require heating to 50-60°C. Monitor via TLC or LC-
MS.

e Workup:
o Dilute with Ethyl Acetate.
o Wash with Water (x2) and Brine (x1) to remove DMF and inorganic salts.
o Dry organic layer over

, filter, and concentrate.
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 Purification:
o Flash Column Chromatography (Silica Gel).

o Eluent: DCM/MeOH gradients are typically effective due to the polarity of the morpholine
group.

Diagram 2: Synthetic Workflow (N-Alkylation)
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Start: Amine Substrate
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Caption: Decision tree for N-alkylation of amines using BMSM in medicinal chemistry
workflows.

Analytical Validation & Troubleshooting
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Data Summary: Expected Mass Shifts

Monoisotopic Mass

Modification Type Formula Added Change (

)
Cysteine Alkylation +163.04 Da
Amine Alkylation +163.04 Da

o BMSM converts to alcohol
Hydrolysis (Side Rxn) (rare)
rare

Troubleshooting Guide

e Low Yield (Amines): If the amine is unreactive, add 0.1 eq Nal (Sodium lodide). The iodide
displaces the bromide to form a more reactive alkyl iodide intermediate.

» Precipitation: The morpholine adduct is polar. If the product precipitates during workup,
switch to a DCM/Isopropanol (3:1) extraction solvent system.

e Hydrolysis: In aqueous buffers (Protocol A), BMSM slowly hydrolyzes. Always prepare the
stock solution immediately before use.

Safety & Handling (Critical)

BMSM is a potent alkylating agent. It can alkylate DNA and proteins indiscriminately if
mishandled.

Engineering Controls: All weighing and solubilization must occur inside a certified Chemical

Fume Hood.

PPE: Double nitrile gloves, safety goggles, and a lab coat are mandatory.

Decontamination: Spills should be treated with a solution of 10% sodium thiosulfate (to
guench the electrophile) before cleaning with soap and water.

Waste: Dispose of as halogenated organic waste.
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o Source: "Nucleophilic Substitution at the -Carbon of Sulfonamides.” Journal of Organic
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o Context: Establishes the electron-withdrawing effect of the sulfonyl group facilit

e Morpholine in Medicinal Chemistry
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stability.

o Cysteine Alkylation Protocols

o Source: "Reactions of Electrophiles with Nucleophilic Thiolate Sites: Relevance to
Pathophysiological Mechanisms."[3] Chemical Research in Toxicology.

o Context: Defines the "soft-soft" interaction between thiol
o Safety Data (BMSM)

o Source: Fisher Scientific / Sigma Aldrich SDS.

o Context: Hazard identification (Corrosive, Skin Burn).[4][5][6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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